Cas no 892502-11-3 (Benzoyl chloride,3-(2-pyrimidinyl)-)
892502-11-3 structure
Product Name:Benzoyl chloride,3-(2-pyrimidinyl)-
CAS No:892502-11-3
MF:C11H7ClN2O
MW:218.6390812397
CID:714504
PubChem ID:24229562
Update Time:2025-04-19
Benzoyl chloride,3-(2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,3-(2-pyrimidinyl)-
- 3-pyrimidin-2-ylbenzoyl chloride
- FT-0720662
- 3-(Pyrimidin-2-yl)benzoyl chloride
- 892502-11-3
- MFCD09064976
- DTXSID70640275
-
- Inchi: 1S/C11H7ClN2O/c12-10(15)8-3-1-4-9(7-8)11-13-5-2-6-14-11/h1-7H
- InChI Key: QCFDCOOCAWCFFV-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=CC(C2N=CC=CN=2)=C1)=O
Computed Properties
- Exact Mass: 218.0246905g/mol
- Monoisotopic Mass: 218.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.8Ų
Benzoyl chloride,3-(2-pyrimidinyl)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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